(R)-N-((S)-(4-(tert-Butyl)phenyl)(2-(diphenylphosphanyl)phenyl)methyl)-2-methylpropane-2-sulfinamide
CAS No.:
Cat. No.: VC18282814
Molecular Formula: C33H38NOPS
Molecular Weight: 527.7 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Molecular Formula | C33H38NOPS |
|---|---|
| Molecular Weight | 527.7 g/mol |
| IUPAC Name | N-[(S)-(4-tert-butylphenyl)-(2-diphenylphosphanylphenyl)methyl]-2-methylpropane-2-sulfinamide |
| Standard InChI | InChI=1S/C33H38NOPS/c1-32(2,3)26-23-21-25(22-24-26)31(34-37(35)33(4,5)6)29-19-13-14-20-30(29)36(27-15-9-7-10-16-27)28-17-11-8-12-18-28/h7-24,31,34H,1-6H3/t31-,37?/m0/s1 |
| Standard InChI Key | DLBHPNHATQGLBQ-RKBNTCOGSA-N |
| Isomeric SMILES | CC(C)(C)C1=CC=C(C=C1)[C@@H](C2=CC=CC=C2P(C3=CC=CC=C3)C4=CC=CC=C4)NS(=O)C(C)(C)C |
| Canonical SMILES | CC(C)(C)C1=CC=C(C=C1)C(C2=CC=CC=C2P(C3=CC=CC=C3)C4=CC=CC=C4)NS(=O)C(C)(C)C |
Introduction
Molecular Architecture and Stereochemical Features
The compound’s structure integrates three critical elements:
-
A 2-methylpropane-2-sulfinamide core, derived from tert-butanesulfinamide, a well-established chiral auxiliary in asymmetric amine synthesis .
-
A 4-(tert-butyl)phenyl group, which introduces steric bulk to modulate substrate approach in catalytic cycles.
-
A 2-(diphenylphosphanyl)phenyl moiety, providing a strong σ-donor ligand for transition metal coordination.
The stereochemical configuration is explicitly defined by the (R) designation at the sulfinamide sulfur and the (S) configuration at the benzylic carbon, creating a diastereomeric ligand framework. This dual stereogenic center arrangement enables precise control over metal coordination geometry, as demonstrated in related Ming-Phos ligands that employ similar sulfinamide-phosphine hybrids .
Table 1: Key Molecular Properties
| Property | Value | Source |
|---|---|---|
| CAS Number | VC18282814 | |
| Molecular Formula | C₃₃H₃₈NOPS | |
| Molecular Weight | 527.7 g/mol | |
| Chiral Centers | 2 (Sulfur: R; Benzylic: S) | |
| Key Functional Groups | Sulfinamide, Phosphine |
Synthesis and Scalability
The synthesis of this ligand follows a modular strategy, combining established methodologies for sulfinamide and phosphine construction:
Step 1: Preparation of tert-Butanesulfinamide Precursor
Enantiopure tert-butanesulfinamide is synthesized via enantioselective oxidation of di-tert-butyl disulfide using a vanadyl acetylacetonate catalyst with a chiral aminoindanol-derived ligand . This method achieves >99% enantiomeric excess (ee), critical for downstream stereochemical fidelity.
Catalytic Applications in Asymmetric Synthesis
The ligand’s hybrid design enables its use in dual activation modes:
-
Sulfinamide: Directs substrate approach via non-covalent interactions (e.g., hydrogen bonding)
-
Phosphine: Coordinates to transition metals (Au, Ag, Cu) to form chiral catalytic centers
Gold-Catalyzed Cycloadditions
In gold(I)-catalyzed [2+2] cycloadditions of enynones with nitrones, analogous Ming-Phos ligands achieve 90–95% ee and >20:1 diastereomeric ratios . The tert-butyl group in the 4-position of the phenyl ring is postulated to shield one face of the metal center, enforcing axial chirality in the transition state.
Silver-Mediated [3+2] Cyclizations
For silver-catalyzed reactions between azomethine ylides and maleimides, related ligands with 3,5-bis(trifluoromethyl)phenyl substituents afford 94–98% ee . The electron-withdrawing CF₃ groups enhance ligand-metal electron transfer, a feature potentially replicable through the tert-butyl group’s inductive effects in this compound.
Table 2: Comparative Catalytic Performance
| Reaction Type | Substrate Pair | Yield (%) | ee (%) | Source |
|---|---|---|---|---|
| Au(I)-Catalyzed [2+2] | 2-(1-Alkynyl)alk-2-en-1-ones | 85–92 | 90–95 | |
| Ag(I)-Mediated [3+2] | Azomethine ylides | 88–94 | 94–98 |
Industrial and Pharmaceutical Relevance
The ligand’s modular synthesis and high enantioselectivity make it valuable for:
-
APIs Synthesis: Production of chiral amines in drugs like cetirizine, where ee directly correlates with therapeutic efficacy .
-
Agrochemicals: Enantioselective synthesis of herbicides with reduced ecotoxicity through chirality-dependent mode of action .
Future Directions and Challenges
-
Computational Modeling: DFT studies could map the ligand’s conformational landscape during catalysis.
-
Solvent Engineering: Adapting AIAC principles to this ligand might enable enantioselectivity reversal via solvent composition .
-
Heterogenization: Immobilization on mesoporous supports could facilitate catalyst recycling without ee erosion.
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume